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Compound of Interest

Compound Name: Hexyl 2-chloroisonicotinate
CAS No.: 898784-90-2
Cat. No.: B1325515
Get Quote
. J

Executive Summary

Hexyl 2-chloroisonicotinate (CAS: 898784-90-2) is a halogenated pyridine ester used
primarily as an intermediate in medicinal chemistry. Due to the presence of the chlorine atom
on the pyridine ring and the lipophilic hexyl chain, this compound presents specific waste
management challenges that differ from standard organic esters.

Critical Directive: This substance must be classified as Halogenated Organic Waste. Under no
circumstances should it be commingled with non-halogenated solvent streams (e.g., Acetone,
Methanol) or disposed of via municipal drainage.

Chemical Profile & Hazard Identification

Understanding the molecular structure is the first step in safe disposal. The "Hexyl" chain
increases skin permeability, while the "2-Chloro" moiety dictates the incineration pathway.
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Property Data Operational Implication

Official shipping/manifest

Chemical Name Hexyl 2-chloroisonicotinate
name.
Use for waste
CAS Number 898784-90-2 o
profiling/inventory.
Formula C12H16CINO2 Halogenated (Contains CI).[1]
] Heavy organic; likely low
Molecular Weight 241.71 g/mol o
volatility.
) o ] ] Handle as a liquid waste
Physical State Liquid / Low-melting Solid
stream.
- Organic Solvents (DMSO, Lipophilic; penetrates skin
Solubility ]
DCM) barriers.
Primary Hazards Irritant (H315, H319), Harmful Treat as toxic by absorption.

Personal Protective Equipment (PPE) Matrix

Rationale: As a lipophilic ester, this compound can facilitate the transport of the chloropyridine
core across the dermal barrier. Standard "splash protection” is insufficient for handling
concentrated aliquots.

o Eye Protection: Chemical splash goggles (ANSI Z87.1 compliant). Face shield required if
pouring volumes >1 Liter.

e Hand Protection:
o Primary: Nitrile Rubber (minimum thickness 0.11 mm).

o Secondary (Double-gloving): Recommended during waste transfer. The hexyl chain
increases compatibility with non-polar matrices, potentially accelerating breakthrough
times on thin latex.

o Respiratory: Work within a certified fume hood. If aerosolization is possible (e.g., rotovap
exhaust), use a respirator with Organic Vapor (OV) cartridges.
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Disposal Workflow

This protocol ensures compliance with EPA (RCRA) regulations regarding halogenated
solvents and minimizes the formation of hazardous combustion byproducts (e.g., HCI, dioxins)
during downstream incineration.

Step 1: Segregation
Do NOT pour into the "General Organic Waste" carboy.
e Correct Stream: Halogenated Organic Waste.[2][3]

e Why? Incinerators require specific scrubbers to neutralize the acidic gases (HCI) generated
when the chlorine atom is burned. Mixing this with non-halogenated waste forces the entire
volume to be treated as halogenated, exponentially increasing disposal costs.[4]

Step 2: Container Selection[4]

e Material: High-Density Polyethylene (HDPE) or Amber Glass.

o Closure: Vented caps are preferred if the waste mixture contains other reactive reagents,
though the ester itself is stable.

Step 3: Labeling

The label must be legible and solvent-resistant.
o Constituents: Write "Hexyl 2-chloroisonicotinate” fully. Do not use abbreviations.

e Hazard Checkbox: Mark "Toxic" and "lrritant."

Step 4: Waste Stream Decision Logic

The following diagram outlines the decision process for disposing of reaction mixtures
containing this compound.
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Figure 1: Waste Stream Classification. Note that even if the solvent is non-halogenated (e.g.,
Methanol), the presence of Hexyl 2-chloroisonicotinate mandates the entire mixture be
treated as Halogenated Waste.

Spill Response Protocol

In the event of a spill (>10 mL), immediate containment is required to prevent surface
contamination and volatilization.

o Evacuate & Ventilate: Clear the immediate area.[5][6] Ensure fume hoods are active.
e PPE Up: Don double nitrile gloves, goggles, and a lab coat.

o Contain: Use a spill pillow or vermiculite to dike the spill. Do not use paper towels for large
spills as they increase surface area for evaporation.

e Clean:
o Absorb liquid with inert material (vermiculite/sand).
o Scoop into a wide-mouth jar.
o Wash surface with soap and water (the ester is lipophilic; water alone is ineffective).

» Dispose: Label the debris jar as "Solid Hazardous Waste (Halogenated Contamination).”

Minor (<10mL) Absorb with w | Wash Surface Dispose as
In Hood Vermiculite/Pad 1 (Soap + Water) Halogenated Solid Waste

Major (>10mL) Evacuate Area
Or Outside Hood Call EHS

: Assess Volume
Spill Detected 2 Lesiien

Click to download full resolution via product page

Figure 2: Immediate Spill Response Workflow.

Compatibility & Storage
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Improper storage can lead to container degradation or unexpected reactions.
» Incompatible With:
o Strong Oxidizers: (e.g., Nitric Acid, Peroxides). Risk of exothermic reaction.

o Strong Acids/Bases: Can hydrolyze the ester, releasing 2-chloroisonicotinic acid (solid
precipitate) or hexanol, altering the waste profile.

o Recommended Storage: Cool, dry area, shielded from direct light. Keep under inert gas
(Nitrogen/Argon) if long-term storage is required to prevent oxidative degradation of the
hexyl chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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